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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

A Comparative Analysis of Gastrin I (1-14) from
Commercial Suppliers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Gastrin I (1-14), a significant

peptide fragment of the gastrointestinal hormone Gastrin I. This document is intended to assist

researchers, scientists, and drug development professionals in selecting the most suitable

commercially available Gastrin I (1-14) product for their specific research needs. The analysis

is based on publicly available data from various suppliers and outlines key experimental

protocols for independent verification of product quality.

Gastrin I (1-14) is the 1-14 fragment of human gastrin I peptide and plays a crucial role as a

major hormonal regulator of gastric acid secretion.[1][2][3][4] It is an endogenous,

gastrointestinal peptide hormone.[1][2][3][4][5] Due to its physiological importance, the purity

and activity of synthetic Gastrin I (1-14) are critical for reliable and reproducible experimental

outcomes. This guide outlines the necessary experimental workflows to assess these

parameters.

Supplier Product Specifications
A summary of product specifications from various commercial suppliers is presented below. It is

important to note that these are the suppliers' stated specifications and independent verification

is always recommended.
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Supplier Product Name
Purity
Specification

Salt Form CAS Number

MedChemExpres

s

Gastrin I (1-14),

human (TFA)
>98%[1] TFA[1][2] 100940-57-6[6]

Echelon

Biosciences

Gastrin I (1-14),

human
>96%[5] TFA[5] 100940-57-6[5]

Sigma-Aldrich Gastrin I (1-14) ≥92% (HPLC) Not Specified 100940-57-6

Cambridge

Bioscience

Gastrin I (1-14),

human (TFA)
99.26%[2] TFA[2] Not Specified

Biorbyt (via

Doron Scientific)

Human Gastrin I

(1-14) peptide
Not Specified Not Specified Not Specified

TargetMol
Gastrin I (1-14),

human
Not Specified Not Specified 100940-57-6

Hangzhou Go

Top Peptide

Biotech

Gastrin I (1-14),

human

Research and

Industrial

Grade/98.00

Not Specified 100940-57-6[6]

Note: The purity of synthetic peptides is commonly determined by reverse-phase high-

performance liquid chromatography (RP-HPLC).[7][8] Impurities can include truncated

sequences, incompletely deprotected peptides, or by-products from the synthesis process.[7]

[8]

Experimental Protocols
To ensure the quality and activity of Gastrin I (1-14) from any supplier, a series of

characterization experiments are essential. The following protocols provide a framework for

these analyses.

Purity and Identity Verification by HPLC-MS
This protocol outlines the use of High-Performance Liquid Chromatography (HPLC) coupled

with Mass Spectrometry (MS) to determine the purity of the peptide and confirm its identity.[7]

[9]
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Objective: To separate the target peptide from any impurities and to confirm that the major peak

corresponds to the correct molecular weight of Gastrin I (1-14).

Materials:

Gastrin I (1-14) samples from different suppliers

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

A C18 reverse-phase HPLC column

HPLC system with a UV detector

Mass spectrometer

Procedure:

Sample Preparation: Dissolve the lyophilized peptide in HPLC-grade water to a final

concentration of 1 mg/mL.

HPLC Method:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in ACN

Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

Flow Rate: 1 mL/min

Detection: UV absorbance at 214 nm and 280 nm.[10]

Injection Volume: 20 µL

Mass Spectrometry Method:
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Couple the HPLC eluent to an electrospray ionization (ESI) mass spectrometer.

Acquire mass spectra in positive ion mode over a mass-to-charge (m/z) range that

includes the expected value for Gastrin I (1-14) (Molecular Weight: ~1705.7 g/mol ).

Data Analysis:

Integrate the peak areas in the HPLC chromatogram to calculate the purity of the peptide.

Analyze the mass spectrum of the major peak to confirm it matches the theoretical mass

of Gastrin I (1-14).

In Vitro Bioactivity Assay: Gastric Acid Secretion in
Parietal Cells
This protocol describes a cell-based assay to measure the biological activity of Gastrin I (1-14)

by quantifying its ability to stimulate acid secretion in a parietal cell line. Gastrin I stimulates

gastric acid secretion by binding to the CCK2/Gastrin receptors on parietal cells of the

stomach.[5]

Objective: To compare the potency of Gastrin I (1-14) from different suppliers in stimulating a

biological response.

Materials:

Gastrin I (1-14) samples from different suppliers

A suitable parietal cell line (e.g., primary isolated rabbit parietal cells or a stable cell line

expressing the CCK2 receptor)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

pH-sensitive fluorescent dye (e.g., BCECF-AM)

H+/K+ ATPase inhibitors (e.g., omeprazole) as a negative control
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Fluorescence plate reader

Procedure:

Cell Culture: Culture the parietal cells in appropriate medium and conditions until they reach

80-90% confluency.

Dye Loading: Load the cells with a pH-sensitive fluorescent dye according to the

manufacturer's instructions. This dye will be used to measure changes in intracellular pH,

which is an indicator of acid secretion.

Peptide Stimulation:

Prepare a serial dilution of Gastrin I (1-14) from each supplier.

Add the different concentrations of the peptides to the cells.

Include a negative control (no peptide) and a positive control (a known agonist of the

CCK2 receptor).

Measurement of Acid Secretion:

Measure the fluorescence of the pH-sensitive dye at appropriate excitation and emission

wavelengths over time using a fluorescence plate reader.

A decrease in intracellular pH will be indicated by a change in fluorescence.

Data Analysis:

Calculate the dose-response curves for Gastrin I (1-14) from each supplier.

Determine the EC50 (half-maximal effective concentration) for each sample. This will

provide a quantitative measure of the peptide's potency.
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Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the biological context and the experimental approach for the

comparative analysis of Gastrin I (1-14).
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Click to download full resolution via product page

Caption: Gastrin I (1-14) signaling pathway leading to gastric acid secretion.

Experimental Workflow for Comparative Analysis
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Caption: Workflow for the comparative analysis of commercial Gastrin I (1-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b612673?utm_src=pdf-body-img
https://www.benchchem.com/product/b612673?utm_src=pdf-body-img
https://www.benchchem.com/product/b612673?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Medchemexpress LLC HY-P1806A 1mg Medchemexpress, Gastrin I (1-14), human |
Fisher Scientific [fishersci.com]

2. Gastrin I (1-14), human (TFA) - MedChem Express [bioscience.co.uk]

3. medchemexpress.com [medchemexpress.com]

4. Gastrin I (1-14), human | TargetMol [targetmol.com]

5. Gastrin I (1-14), human - Echelon Biosciences [echelon-inc.com]

6. echemi.com [echemi.com]

7. almacgroup.com [almacgroup.com]

8. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]

9. Mechanism of Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]

10. waters.com [waters.com]

To cite this document: BenchChem. [Comparative analysis of Gastrin I (1-14) from different
commercial suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612673#comparative-analysis-of-gastrin-i-1-14-from-
different-commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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